Cas no 59404-86-3 (4-Benzyloxy-3-chloroaniline)

• Product Name: 4-Benzyloxy-3-chloroaniline
• CAS No: 59404-86-3
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD03427265
• CID: 821983
• PubChem ID: 1268285
• Update Time: 2025-11-02

4-Benzyloxy-3-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-3-chloroaniline
• 4-(Benzyloxy)-3-chloroaniline
• 4-(benzyloxy)-3-chlorobenzenamine
• 563366_ALDRICH
• AC1LOR6H
• ACMC-20amou
• SBB003256
• SureCN632895
• DB-218749
• SY271239
• 4-Benzyloxy-3-chloroaniline, 95%
• 782X4CP5AY
• DTXSID10361497
• CS-0454003
• V10231
• MFCD03427265
• AS-54738
• 4-BENZYLOXY-3-CHLOROANILINE 96
• SCHEMBL632895
• 3-Chloro-4-(phenylmethoxy)benzenamine
• DA-22325
• 3-chloro-4-phenylmethoxyaniline
• EN300-266441
• WOWKZTBVWKKGJV-UHFFFAOYSA-N
• AKOS000140799
• SB80801
• 59404-86-3
• 3-chloro-4-benzyloxy-aniline
• 4-Benzyloxy-3-chloro-phenylamine

• MDL： MFCD03427265
• Inchi： 1S/C13H12ClNO/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2
• InChI Key： WOWKZTBVWKKGJV-UHFFFAOYSA-N
• SMILES： NC1C=C(Cl)C(OCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 233.06086
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 56-60 °C(lit.)
• PSA: 35.25
• Solubility: Not available

4-Benzyloxy-3-chloroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Benzyloxy-3-chloroaniline

Comprehensive Overview of 4-Benzyloxy-3-chloroaniline (CAS No. 59404-86-3): Properties, Applications, and Industry Insights

4-Benzyloxy-3-chloroaniline (CAS No. 59404-86-3) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This chloroaniline derivative features a benzyloxy group at the 4-position and a chlorine atom at the 3-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₃H₁₂ClNO, and structural uniqueness have garnered attention in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 4-Benzyloxy-3-chloroaniline has surged, driven by advancements in targeted therapeutics and green chemistry. Researchers frequently search for "CAS 59404-86-3 supplier" or "4-Benzyloxy-3-chloroaniline synthesis method," reflecting its industrial relevance. The compound’s role in constructing heterocyclic scaffolds aligns with trends in cancer research and antimicrobial development, addressing global health challenges.

The physicochemical properties of 59404-86-3 include a melting point range of 85–90°C and moderate solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These traits facilitate its use in cross-coupling reactions and catalytic processes. Notably, its stability under inert atmospheres makes it suitable for multistep synthesis, a key focus in API manufacturing (Active Pharmaceutical Ingredients).

From an environmental perspective, 4-Benzyloxy-3-chloroaniline is subject to REACH compliance in the EU, prompting innovations in sustainable synthesis. Queries like "biodegradability of 59404-86-3" highlight growing eco-consciousness. Industry efforts now emphasize atom-efficient protocols and catalytic recycling to minimize waste, resonating with the circular economy paradigm.

Analytical techniques such as HPLC and GC-MS are critical for quality control of CAS 59404-86-3. Laboratories prioritize "4-Benzyloxy-3-chloroaniline purity standards" to meet regulatory requirements. The compound’s UV-Vis absorption profile (λ_max ~280 nm) also supports its utility in photoactive materials, a niche explored in optoelectronics research.

Emerging applications include its use in ligand design for metal-organic frameworks (MOFs) and polymer additives. With patents citing 59404-86-3 in OLED technologies, interdisciplinary interest continues to expand. This aligns with searches for "4-Benzyloxy-3-chloroaniline patents" and "advanced material applications," underscoring its cross-sectoral value.

In summary, 4-Benzyloxy-3-chloroaniline (CAS No. 59404-86-3) exemplifies the convergence of chemical innovation and industrial demand. Its adaptability across life sciences and advanced materials ensures enduring relevance, while sustainable practices shape its future trajectory.